Cas no 1260664-89-8 (1-(2,3-difluorophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2,3-difluorophenyl)cyclopropane-1-carboxylic acid
• CAS No: 1260664-89-8
• MF: C₁₀H₈F₂O₂
• MW: 198.166130065918
• CID: 2854710
• PubChem ID: 55265674
• Update Time: 2025-10-31

1-(2,3-difluorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Difluorophenyl)cyclopropanecarboxylic Acid
• Cyclopropanecarboxylic acid, 1-(2,3-difluorophenyl)-
• 1-(2,3-difluorophenyl)cyclopropane-1-carboxylic acid
• EN300-1837323
• SCHEMBL20242085
• AB62725
• 1260664-89-8
• SY226135
• AKOS006309678
• MFCD11036978
• AC3452

• MDL： MFCD11036978
• Inchi： 1S/C10H8F2O2/c11-7-3-1-2-6(8(7)12)10(4-5-10)9(13)14/h1-3H,4-5H2,(H,13,14)
• InChI Key： AZLLDERTVHHERM-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(F)=C2F)(C(O)=O)CC1

Computed Properties

• Exact Mass: 198.04923582g/mol
• Monoisotopic Mass: 198.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

1-(2,3-difluorophenyl)cyclopropane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2,3-difluorophenyl)cyclopropane-1-carboxylic acid

Introduction to 1-(2,3-difluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1260664-89-8)

1-(2,3-difluorophenyl)cyclopropane-1-carboxylic acid, identified by the CAS number 1260664-89-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their unique structural properties and potential biological activities. The presence of fluorine substituents at the 2 and 3 positions of the phenyl ring introduces additional electronic and steric effects, making this molecule a promising candidate for further exploration in medicinal chemistry.

The structural framework of 1-(2,3-difluorophenyl)cyclopropane-1-carboxylic acid consists of a cyclopropane ring attached to a carboxylic acid group, with a phenyl ring substituted at the 1-position. The fluorine atoms at the 2 and 3 positions of the phenyl ring enhance the compound's lipophilicity and metabolic stability, which are critical factors in drug design. These modifications can influence the compound's interactions with biological targets, potentially leading to improved pharmacokinetic profiles.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the unique properties of cyclopropanecarboxylic acids. The cyclopropane ring itself is known to exhibit significant strain, which can be exploited to enhance binding affinity and selectivity. Additionally, the carboxylic acid moiety provides a versatile functional group that can be further modified to tailor specific biological activities. The combination of these structural features makes 1-(2,3-difluorophenyl)cyclopropane-1-carboxylic acid a valuable scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have shown that derivatives of cyclopropanecarboxylic acids can interact with enzymes and receptors in a manner that modulates their activity. The fluorine substituents further enhance this interaction by improving binding affinity and reducing susceptibility to metabolic degradation. This has led to investigations into its potential as an inhibitor for enzymes involved in cancer progression, inflammation, and other diseases.

Recent research has also explored the use of 1-(2,3-difluorophenyl)cyclopropane-1-carboxylic acid as a building block for more complex molecules. By incorporating this scaffold into larger structures, researchers aim to develop compounds with enhanced specificity and efficacy. For example, studies have demonstrated its utility in designing molecules that target protein-protein interactions critical for disease mechanisms. The ability to fine-tune the electronic properties of the phenyl ring through fluorination allows for precise control over these interactions, making it a powerful tool in medicinal chemistry.

The synthesis of 1-(2,3-difluorophenyl)cyclopropane-1-carboxylic acid presents unique challenges due to its strained cyclopropane core and sensitive functional groups. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity. Techniques such as transition-metal-catalyzed reactions and fluorochemical transformations have been particularly useful in constructing the desired structure efficiently. These advancements have opened up new avenues for exploring its applications in drug development.

In conclusion, 1-(2,3-difluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1260664-89-8) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and modifiable functional groups make it an attractive scaffold for developing novel therapeutic agents. As ongoing research continues to uncover new applications and synthetic strategies, this compound is poised to play a crucial role in addressing unmet medical needs.